Cas no 478-43-3 (Rhein)

• Product Name: Rhein
• CAS No: 478-43-3
• MF: C₁₅H₈O₆
• MW: 284.2204246521
• MDL: MFCD00009618
• CID: 37646
• PubChem ID: 10168
• Update Time: 2025-08-15

Rhein Chemical and Physical Properties

Names and Identifiers

• Rhein
• 9,10-dihydro-4,5-dihydroxy-9,10-dioxo-2-anthracenecarboxylicaci
• 9,10-dihydro-4,5-dihydroxy-9,10-dioxo-2-anthroicaci
• chrysazin-3-carboxylicacid
• monorhein
• rheicacid
• RHUBARB EXTRACT
• RHUBARB YELLOW
• 4,5-Dihydroxyanthraquinone-2-carboxylic Acid
• 1,8-Dihydroxy-3-carboxyanthraquinone
• 4,5-Dihydroxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
• RHEIN(P) PrintBack
• RHEIN(RG)
• 1,8-dihydroxy-3-carboxy-9,10-anthraquinone
• 1,8-dihydroxyanthraquinone-3-carboxylic acid
• 9,10-Dihydro-4,5-d
• 9,10-dihydro-4,5-dihydroxy-9,10-dioxoanthracene-2-carboxylic acid
• Cassic acid
• Chrysazin 3-carboxylic acid
• 9,10-Dihydro-4,5-dihydroxy-9,10-dioxo-2-anthracenecarboxylic acid
• [ "Cassic acid" ]
• Rheic acid
• Chrysazin-3-carboxylic acid
• Rheinic acid
• dipropionyl rhein
• Rhein(Monorhein)
• 9,10-Dihyd
• ConMedNP.2905
• SMR000058210
• MLSMR
• MLS006011744
• MLS000069639

• MDL： MFCD00009618
• Inchi： 1S/C15H8O6/c16-9-3-1-2-7-11(9)14(19)12-8(13(7)18)4-6(15(20)21)5-10(12)17/h1-5,16-17H,(H,20,21)
• InChI Key： FCDLCPWAQCPTKC-UHFFFAOYSA-N
• SMILES： OC(C1C=C2C(C(C3C(C2=O)=CC=CC=3O)=O)=C(O)C=1)=O

Computed Properties

• Exact Mass: 284.03200
• Monoisotopic Mass: 284.032088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: 2.2
• Molecular Weight: 284.22

Experimental Properties

• Color/Form: Orange powder
• Density: 1.3269 (rough estimate)
• Melting Point: ≥300 °C (lit.)
• Boiling Point: 597.8℃ at 760 mmHg
• Flash Point: STABILITY
• Refractive Index: 1.4413 (estimate)
• Solubility: less than 1 mg/mL at 63° F (NTP, 1992)
• Water Partition Coefficient: <0.1 g/100 mL at 17 ºC
• PSA: 111.90000
• LogP: 1.57140
• Solubility: It is soluble in alkali solution and pyridine, slightly soluble in ethanol, benzene, chloroform, ether and petroleum ether, and almost insoluble in water.
• Merck: 8176
• λmax: 432(MeOH)(lit.)

Rhein Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• RTECS：CA9516000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Anthraquinones
• Naphthoquinones
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances